Cas no 2094696-49-6 (4-(4-chloro-3-methylphenoxy)-N-[1-cyano-2-(dimethylamino)-1-methylethyl]butanamide)

• Product Name: 4-(4-chloro-3-methylphenoxy)-N-[1-cyano-2-(dimethylamino)-1-methylethyl]butanamide
• CAS No: 2094696-49-6
• MF: C₁₇H₂₄ClN₃O₂
• MW: 337.844363212585
• CID: 6425226
• PubChem ID: 121570828
• Update Time: 2025-06-08

4-(4-chloro-3-methylphenoxy)-N-[1-cyano-2-(dimethylamino)-1-methylethyl]butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-methylphenoxy)-N-[2-cyano-1-(dimethylamino)propan-2-yl]butanamide
• 2094696-49-6
• 4-(4-chloro-3-methylphenoxy)-N-[1-cyano-2-(dimethylamino)-1-methylethyl]butanamide
• Z2194244917
• AKOS033794399
• EN300-26684425

• Inchi： 1S/C17H24ClN3O2/c1-13-10-14(7-8-15(13)18)23-9-5-6-16(22)20-17(2,11-19)12-21(3)4/h7-8,10H,5-6,9,12H2,1-4H3,(H,20,22)
• InChI Key： JSCQVGWEBBAUML-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)OCCCC(NC(C#N)(C)CN(C)C)=O

Computed Properties

• Exact Mass: 337.1557047g/mol
• Monoisotopic Mass: 337.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.4Ų

Additional information on 4-(4-chloro-3-methylphenoxy)-N-[1-cyano-2-(dimethylamino)-1-methylethyl]butanamide

Research Briefing on 4-(4-chloro-3-methylphenoxy)-N-[1-cyano-2-(dimethylamino)-1-methylethyl]butanamide (CAS: 2094696-49-6)

Recent studies on the compound 4-(4-chloro-3-methylphenoxy)-N-[1-cyano-2-(dimethylamino)-1-methylethyl]butanamide (CAS: 2094696-49-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of intensive research due to its promising pharmacological properties. The following briefing provides an overview of the latest findings, methodologies, and implications associated with this molecule.

The primary focus of recent research has been on elucidating the mechanism of action of 4-(4-chloro-3-methylphenoxy)-N-[1-cyano-2-(dimethylamino)-1-methylethyl]butanamide. Studies employing in vitro and in vivo models have demonstrated its efficacy in modulating specific biological pathways, particularly those involved in inflammatory and oncogenic processes. The compound's ability to interact with key protein targets, such as kinases and receptors, has been a significant area of investigation, with results suggesting high selectivity and potency.

One of the most notable advancements in the study of this compound is its application in targeted cancer therapy. Preclinical trials have shown that 4-(4-chloro-3-methylphenoxy)-N-[1-cyano-2-(dimethylamino)-1-methylethyl]butanamide exhibits strong inhibitory effects on tumor growth, with minimal off-target toxicity. These findings are supported by detailed pharmacokinetic and pharmacodynamic analyses, which indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles.

In addition to its anticancer potential, recent studies have explored the compound's role in treating inflammatory diseases. Researchers have identified its ability to suppress pro-inflammatory cytokines and chemokines, making it a candidate for conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's dual functionality in both oncology and immunology underscores its versatility and broad therapeutic applicability.

Methodologically, the synthesis and optimization of 4-(4-chloro-3-methylphenoxy)-N-[1-cyano-2-(dimethylamino)-1-methylethyl]butanamide have been refined to enhance yield and purity. Advanced techniques such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies have been employed to identify the most effective derivatives. These efforts have resulted in improved bioavailability and reduced side effects, paving the way for future clinical trials.

Despite these promising developments, challenges remain in the translation of this compound from bench to bedside. Issues such as scalability of synthesis, long-term toxicity, and resistance mechanisms need to be addressed. Ongoing research is focused on overcoming these hurdles through collaborative efforts between academic institutions and pharmaceutical companies.

In conclusion, 4-(4-chloro-3-methylphenoxy)-N-[1-cyano-2-(dimethylamino)-1-methylethyl]butanamide represents a significant advancement in chemical biology and medicinal chemistry. Its multifaceted pharmacological properties and potential applications in cancer and inflammatory diseases make it a molecule of great interest. Continued research and development are essential to fully realize its therapeutic potential and bring it to clinical use.